![molecular formula C11H12O3 B1530598 4-(Tetrahydrofuran-2-yl)benzoic acid CAS No. 1368755-48-9](/img/structure/B1530598.png)
4-(Tetrahydrofuran-2-yl)benzoic acid
Overview
Description
4-(Tetrahydrofuran-2-yl)benzoic acid is an organic compound with the chemical formula C11H12O3. It has a molecular weight of 192.21 g/mol .
Molecular Structure Analysis
The IUPAC name for this compound is 4-tetrahydro-2-furanylbenzoic acid . The InChI code is 1S/C11H12O3/c12-11(13)9-5-3-8(4-6-9)10-2-1-7-14-10/h3-6,10H,1-2,7H2,(H,12,13) .Physical and Chemical Properties Analysis
The compound is a white or off-white crystalline powder. The solubility of similar compounds like benzoic acid in water at 25°C and 100°C is 3.44 g/L and 56.31 g/L respectively .Scientific Research Applications
Synthesis of Pranlukast
4-(Tetrahydrofuran-2-yl)benzoic acid is utilized in the synthesis of pranlukast, a pharmaceutical compound. The process involves several steps, starting with tetrahydrofuran undergoing ring-opening, Friedel-Crafts alkylation, bromination, and etherification. This leads to the formation of pranlukast with a yield of 24.7% based on the initial tetrahydrofuran (Zhang Yue et al., 2013).
Crystal Structure Studies
This compound is significant in crystallography. For example, the asymmetric unit of a particular compound consisting of this molecule includes one water molecule, leading to a three-dimensional network through hydrogen-bonding and π–π stacking interactions (Guo-qing Li et al., 2008).
Acaricidal Activity
Structural modification of octadecanoic acid-3,4-tetrahydrofuran diester, a compound related to this compound, demonstrates acaricidal activity. The alteration in structure enhances the acaricidal potency, with significant impacts on mite body structure and energy metabolism (Lixia Li et al., 2022).
Dye-Sensitized Solar Cells
In the development of dye-sensitized solar cells, this compound derivatives are used. These derivatives are conjugated to electron-donor and electron-acceptor components, influencing the cell's energy levels, light-harvesting ability, and overall efficiency (Lin Yang et al., 2016).
Metal-Organic Frameworks
This compound is also applied in the synthesis of metal-organic frameworks (MOFs). These frameworks exhibit diverse structural topologies and are studied for their spectral properties. Modifications in ligands can lead to various MOF structures with potential applications in gas adsorption and catalysis (Weichao Song et al., 2009).
Mechanism of Action
Benzofuran derivatives
The compound is a derivative of benzofuran, a class of compounds that are ubiquitous in nature . Benzofuran compounds have been shown to have strong biological activities such as anti-tumor, antibacterial, anti-oxidative, and anti-viral activities . They are widely distributed in higher plants such as Asteraceae, Rutaceae, Liliaceae, and Cyperaceae .
Properties
IUPAC Name |
4-(oxolan-2-yl)benzoic acid | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C11H12O3/c12-11(13)9-5-3-8(4-6-9)10-2-1-7-14-10/h3-6,10H,1-2,7H2,(H,12,13) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
IMSQZGIEEABPCF-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC(OC1)C2=CC=C(C=C2)C(=O)O | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C11H12O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
192.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Synthesis routes and methods
Procedure details
Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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